2-(4-Bromo-3-methylphenoxy)ethan-1-amine
Overview
Description
2-(4-Bromo-3-methylphenoxy)ethan-1-amine (also known as 4-Bromo-3-methylphenoxyethanamine or BMPEA) is a chemical compound that has been studied for its potential use in scientific research. It is a derivative of the phenylethylamine class of compounds and has been used in a variety of laboratory experiments.
Scientific Research Applications
BMPEA has been studied as a potential tool for a variety of scientific research applications. It has been used in studies of the effects of drugs on the central nervous system and in the study of the biochemical and physiological effects of drugs on the body. It has also been studied for its potential use as a therapeutic agent in the treatment of certain diseases.
Mechanism of Action
The mechanism of action of BMPEA is not fully understood. However, it is believed to act as an agonist of the serotonin 5-HT2A receptor, which is involved in the regulation of mood and behavior. Additionally, it is thought to act as an antagonist of the dopamine D2 receptor, which is involved in the regulation of motor activity and reward-seeking behavior.
Biochemical and Physiological Effects
The biochemical and physiological effects of BMPEA are not fully understood. Studies have shown that it can act as an agonist of the serotonin 5-HT2A receptor and as an antagonist of the dopamine D2 receptor, which can lead to changes in mood and behavior. Additionally, it has been found to have neuroprotective effects and to increase dopamine levels in the brain.
Advantages and Limitations for Lab Experiments
BMPEA has several advantages for laboratory experiments. It is a relatively inexpensive compound and is readily available for research. Additionally, it is relatively stable and can be stored for long periods of time. However, it is important to note that BMPEA is a relatively new compound and has not been extensively studied, so there is still much to be learned about its effects and potential uses.
Future Directions
There are a number of potential future directions for research on BMPEA. Further research is needed to understand the full range of its biochemical and physiological effects. Additionally, studies are needed to explore its potential therapeutic applications, such as its use in the treatment of neurological and psychiatric disorders. Additionally, further research is needed to understand the full range of its pharmacological effects and to identify any potential adverse effects. Finally, research is needed to explore the potential of BMPEA as a tool for drug discovery and development.
properties
IUPAC Name |
2-(4-bromo-3-methylphenoxy)ethanamine | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12BrNO/c1-7-6-8(12-5-4-11)2-3-9(7)10/h2-3,6H,4-5,11H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JVAKQCAVTINKRQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)OCCN)Br | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12BrNO | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
230.10 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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